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Compound of Interest

Compound Name:
1-Ethynyl-4-(4-

propylcyclohexyl)benzene

Cat. No.: B063273 Get Quote

This guide serves as a comprehensive technical resource for researchers, scientists, and

professionals in drug development and materials science. It details the core molecular

attributes, physicochemical properties, and a representative synthetic pathway for 1-Ethynyl-4-
(4-propylcyclohexyl)benzene, a compound of interest in organic synthesis and advanced

materials.

Core Molecular Attributes
1-Ethynyl-4-(4-propylcyclohexyl)benzene is an organic compound featuring a substituted

benzene ring linked to a propylcyclohexyl group. The presence of a terminal ethynyl

(acetylenic) group makes it a valuable synthon for further chemical transformations. Its

fundamental properties are summarized below.
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Property Value Source

Molecular Formula C17H22 [1]

Molecular Weight 226.36 g/mol [1][2]

CAS Number 88074-73-1 [2]

PubChem CID 14439224 [1]

MDL Number MFCD09751228 [2]

Synonyms

1-ethynyl-4-(trans-4-

propylcyclohexyl)benzene, 4-

(4-propyl-cyclohexyl)-phenyl

acetylene

[1][2]

The molecular structure consists of a rigid core, which is often a desirable feature in the design

of liquid crystals and other functional materials.
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Reactants & Catalysts

Reaction & Purification

Final Product

1-Bromo-4-(4-propylcyclohexyl)benzene

1. Combine Reactants
under Inert Atmosphere

TMS-Acetylene Pd(PPh3)4 / CuI Catalyst System Triethylamine (Base/Solvent)

2. Heat and Stir
(Monitor by TLC/GC-MS)

3. Deprotection (K2CO3/MeOH)
Remove TMS Group

4. Aqueous Workup
& Solvent Extraction

5. Column Chromatography

1-Ethynyl-4-(4-propylcyclohexyl)benzene
(>98% Purity)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 1-Ethynyl-4-(4-propylcyclohexyl)benzene | C17H22 | CID 14439224 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 88074-73-1|1-Ethynyl-4-(trans-4-propylcyclohexyl)benzene|BLD Pharm [bldpharm.com]
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propylcyclohexyl)benzene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b063273#1-ethynyl-4-4-propylcyclohexyl-benzene-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/14439224
https://pubchem.ncbi.nlm.nih.gov/compound/14439224
https://www.bldpharm.com/products/88074-73-1.html
https://www.benchchem.com/product/b063273#1-ethynyl-4-4-propylcyclohexyl-benzene-molecular-weight-and-formula
https://www.benchchem.com/product/b063273#1-ethynyl-4-4-propylcyclohexyl-benzene-molecular-weight-and-formula
https://www.benchchem.com/product/b063273#1-ethynyl-4-4-propylcyclohexyl-benzene-molecular-weight-and-formula
https://www.benchchem.com/product/b063273#1-ethynyl-4-4-propylcyclohexyl-benzene-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b063273?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b063273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

